Cas no 20728-03-4 (Bicyclo[2.2.1]heptane-2-propanal,a-methyl-)

• Product name: Bicyclo[2.2.1]heptane-2-propanal,a-methyl-
• CAS No: 20728-03-4
• MF: C₁₁H₁₈O
• MW: 166.26002
• CID: 269898
• PubChem ID: 89375

Bicyclo[2.2.1]heptane-2-propanal,a-methyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptane-2-propanal,a-methyl-
• 3-(3-bicyclo[2.2.1]heptanyl)-2-methylpropanal
• 3-(bicyclo[2.2.1]hept-2-yl)-2-methylpropanal
• alpha-Methylbicyclo(2.2.1)heptane-2-propionaldehyde
• Bicyclo(2.2.1)heptane-2-propanal, alpha-methyl-
• 3-(6-Bicyclo[2.2.1]heptanyl)-2-methylpropanal
• Bicyclo[2.2.1]heptane-2-propanal, .alpha.-methyl-
• NS00050223
• DTXSID10885148
• EINECS 243-992-2
• 20728-03-4

• Inchi： InChI=1S/C11H18O/c1-8(7-12)4-11-6-9-2-3-10(11)5-9/h7-11H,2-6H2,1H3
• InChI Key： JZAUTFKKORTMPS-UHFFFAOYSA-N
• SMILES： O=CC(CC1CC2CCC1C2)C

Computed Properties

• Exact Mass: 166.136
• Monoisotopic Mass: 166.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 0.958
• Boiling Point: 242.4°Cat760mmHg
• Flash Point: 99.2°C
• Refractive Index: 1.477